Cas no 104454-71-9 (Ipenoxazone)
Ipenoxazone structure
Product Name:Ipenoxazone
CAS No:104454-71-9
MF:C22H34N2O2
MW:358.517566204071
CID:166869
PubChem ID:65882
Update Time:2025-04-19
Ipenoxazone Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone,3-[3-(hexahydro-1H-azepin-1-yl)propyl]-4-(2-methylpropyl)-5-phenyl-, (4S,5R)-
- Ipenoxazone
- (4S,5R)-3-[3-(Hexahydro-1H-azepin-1-yl)propyl]-4-(2-methylpropyl)-5-phenyl-2-oxazolidinone
- Ipenoglan
- MLV 6976
- NC-1200
- (+)-(4S,5R)-3-(3-(Hexahydro-1H-azepin-1-yl)propyl)-4-isobutyl-5-phenyl-2-oxazolidinone
- Q27269418
- DTXSID601318288
- NC1200
- MLV6976
- UNII-839F26EVAQ
- AKOS040741885
- 104454-71-9
- MLV-6976
- (4S,5R)-3-(3-(azepan-1-yl)propyl)-4-isobutyl-5-phenyloxazolidin-2-one
- SCHEMBL333881
- 839F26EVAQ
- NS00121110
- CS-0018155
- NC 1200
- 2-Oxazolidinone, 3-(3-(hexahydro-1H-azepin-1-yl)propyl)-4-(2-methylpropyl)-5-phenyl-, (4S-cis)-
- HY-100159
- CHEMBL2104917
- (4S,5R)-3-[3-(azepan-1-yl)propyl]-4-(2-methylpropyl)-5-phenyl-1,3-oxazolidin-2-one
- MLV-6976;NC-1200
- Ipenoxazone [INN]
- 4-(2-methylpropyl)-3(3-(perhydroazepin-1-yl))propyl-1,3oxazolidin-2-one
- ipenoxazona
- 4-(2-methylpropyl)-3-(3-(perhydroazepin-1-yl)propyl)-5-phenyl-1,3-oxazolidin-2-one
- DA-74513
- ipenoxazonum
-
- Inchi: 1S/C22H34N2O2/c1-18(2)17-20-21(19-11-6-5-7-12-19)26-22(25)24(20)16-10-15-23-13-8-3-4-9-14-23/h5-7,11-12,18,20-21H,3-4,8-10,13-17H2,1-2H3/t20-,21+/m0/s1
- InChI Key: DQNMZSIJHFEYTM-LEWJYISDSA-N
- SMILES: O1C(N(CCCN2CCCCCC2)[C@@H](CC(C)C)[C@H]1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 358.26200
- Monoisotopic Mass: 358.262028332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.0±0.1 g/cm3
- Boiling Point: 532.4±50.0 °C at 760 mmHg
- Flash Point: 275.8±30.1 °C
- PSA: 32.78000
- LogP: 4.73650
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Ipenoxazone Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Ipenoxazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I884796-1mg |
Ipenoxazone |
104454-71-9 | 98% | 1mg |
¥18,024.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I884796-5mg |
Ipenoxazone |
104454-71-9 | 98% | 5mg |
¥28,848.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46604-1mg |
Ipenoxazone (MLV-6976) |
104454-71-9 | 98% | 1mg |
¥13391.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46604-5mg |
Ipenoxazone (MLV-6976) |
104454-71-9 | 98% | 5mg |
¥21434.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46604-10mg |
Ipenoxazone (MLV-6976) |
104454-71-9 | 98% | 10mg |
¥34299.00 | 2023-09-08 | |
| TRC | I739445-1mg |
Ipenoxazone |
104454-71-9 | 1mg |
$236.00 | 2023-05-18 | ||
| TRC | I739445-5mg |
Ipenoxazone |
104454-71-9 | 5mg |
$1045.00 | 2023-05-18 | ||
| TRC | I739445-10mg |
Ipenoxazone |
104454-71-9 | 10mg |
$1832.00 | 2023-05-18 | ||
| Ambeed | A960244-5mg |
Ipenoxazone |
104454-71-9 | 98% | 5mg |
$2553.0 | 2025-02-20 | |
| TRC | I739445-100mg |
Ipenoxazone |
104454-71-9 | 100mg |
$ 11200.00 | 2023-09-07 |
Ipenoxazone Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
104454-71-9 (Ipenoxazone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk